![molecular formula C18H10Cl2F3NO2 B285831 5-(3,4-dichlorophenyl)-N-[3-(trifluoromethyl)phenyl]furan-2-carboxamide](/img/structure/B285831.png)
5-(3,4-dichlorophenyl)-N-[3-(trifluoromethyl)phenyl]furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3,4-dichlorophenyl)-N-[3-(trifluoromethyl)phenyl]furan-2-carboxamide, also known as DPCTF, is a synthetic compound that has been developed for its potential use in scientific research. This compound has attracted the attention of researchers due to its unique chemical structure and potential applications in various fields.
Mechanism of Action
The mechanism of action of 5-(3,4-dichlorophenyl)-N-[3-(trifluoromethyl)phenyl]furan-2-carboxamide involves its binding to the active site of PDE4 and PDE7 enzymes, inhibiting their activity. This leads to an increase in the levels of cyclic AMP, which in turn affects various cellular processes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to have anti-inflammatory and immunomodulatory effects, as well as potential neuroprotective effects. This compound has also been studied for its potential use in the treatment of various diseases, such as asthma, chronic obstructive pulmonary disease (COPD), and multiple sclerosis.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(3,4-dichlorophenyl)-N-[3-(trifluoromethyl)phenyl]furan-2-carboxamide in lab experiments is its specificity for PDE4 and PDE7 enzymes, which allows for targeted inhibition of these enzymes. However, one limitation is its relatively low potency compared to other PDE inhibitors.
Future Directions
There are several potential future directions for research on 5-(3,4-dichlorophenyl)-N-[3-(trifluoromethyl)phenyl]furan-2-carboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in the treatment of inflammatory bowel disease (IBD). Additionally, further research is needed to optimize the synthesis and potency of this compound for use in scientific research.
Synthesis Methods
The synthesis of 5-(3,4-dichlorophenyl)-N-[3-(trifluoromethyl)phenyl]furan-2-carboxamide involves the reaction of 3-(trifluoromethyl)benzene-1-carboxylic acid with 3,4-dichloroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with furan-2-carboxylic acid to yield the final product.
Scientific Research Applications
5-(3,4-dichlorophenyl)-N-[3-(trifluoromethyl)phenyl]furan-2-carboxamide has been studied for its potential use as a tool in scientific research. It has been found to have activity as an inhibitor of certain enzymes, including phosphodiesterase 4 (PDE4) and cyclic AMP-specific phosphodiesterase (PDE7). These enzymes play important roles in various physiological processes, such as inflammation and immune response.
Properties
Molecular Formula |
C18H10Cl2F3NO2 |
---|---|
Molecular Weight |
400.2 g/mol |
IUPAC Name |
5-(3,4-dichlorophenyl)-N-[3-(trifluoromethyl)phenyl]furan-2-carboxamide |
InChI |
InChI=1S/C18H10Cl2F3NO2/c19-13-5-4-10(8-14(13)20)15-6-7-16(26-15)17(25)24-12-3-1-2-11(9-12)18(21,22)23/h1-9H,(H,24,25) |
InChI Key |
BTEVSYOFNBIBBF-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)NC(=O)C2=CC=C(O2)C3=CC(=C(C=C3)Cl)Cl)C(F)(F)F |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)C2=CC=C(O2)C3=CC(=C(C=C3)Cl)Cl)C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.